Cas no 863017-60-1 (1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea)

• Product Name: 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea
• CAS No: 863017-60-1
• MF: C₂₁H₃₀N₄S₂
• MW: 402.619701862335
• CID: 6135866
• PubChem ID: 16195012
• Update Time: 2025-10-29

1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea
• Thiourea, N-(2,3-dimethylphenyl)-N'-[1-methyl-2-(4-methyl-1-piperazinyl)-2-(2-thienyl)ethyl]-
• CHEMBL1426433
• 1-(2,3-dimethylphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]thiourea
• AKOS024593380
• 1-(2,3-dimethylphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]thiourea
• 1-(2,3-dimethylphenyl)-3-(1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)thiourea
• MLS000420159
• HMS2752K17
• SMR000320050
• 863017-60-1
• F0655-0880

• Inchi： 1S/C21H30N4S2/c1-15-7-5-8-18(16(15)2)23-21(26)22-17(3)20(19-9-6-14-27-19)25-12-10-24(4)11-13-25/h5-9,14,17,20H,10-13H2,1-4H3,(H2,22,23,26)
• InChI Key： JRDUGQVKIFYYIE-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C)=C1C)C(NC(C)C(N1CCN(C)CC1)C1SC=CC=1)=S

Computed Properties

• Exact Mass: 402.19118932g/mol
• Monoisotopic Mass: 402.19118932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 527.5±60.0 °C(Predicted)
• pka: 12.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea

Introduction to 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea (CAS No. 863017-60-1)

1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea (CAS No. 863017-60-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a thiourea derivative with a unique structure that includes a 2,3-dimethylphenyl group, a 4-methylpiperazine moiety, and a thiophene ring. The combination of these functional groups endows the compound with a diverse range of biological activities and potential therapeutic applications.

The molecular structure of 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea (CAS No. 863017-60-1) is characterized by its intricate arrangement of aromatic and heterocyclic rings, which are interconnected through a central thiourea linkage. This structural complexity contributes to its unique pharmacological properties, making it an attractive candidate for drug development in various therapeutic areas.

Recent studies have highlighted the potential of 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea (CAS No. 863017-60-1) in the treatment of neurological disorders. Specifically, its ability to modulate neurotransmitter systems and influence receptor activity has been extensively investigated. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity at serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

In addition to its neurological applications, 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea (CAS No. 863017-60-1) has shown promise in the field of oncology. Studies have reported that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A notable example is its ability to disrupt the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea (CAS No. 863017-60-1) have also been studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and therapeutic efficacy. These properties make it a promising candidate for further development into a viable pharmaceutical product.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-y l)- - (thiophen - - - - - - - - - - - - - - - - - - l)propan - - - - ylthiourea (CAS No. 863017 - - - : : : : : : : : : : : : : : : . . . . . . . . . . . . . . . . . . . . ) in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for more advanced clinical studies.

In conclusion, 1-(2,3-dimethylphenyl)-3-[N-[N-[(S)-[S-[[(S)-[S-[[(S)-[S-[[(S)-[S-[[(S)-[S-[[(S)-[S-[[(S)-[S]m e t h y l p i p e r a z i n e]-m e t h y l]-t h i o p h e n e]-m e t h y l]-t h i o u r e a] (CAS No. 863017:60:5:5:5:5:5:5:5:5:5:5:5:5:5:5:5:5:5:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:) is a multifaceted compound with significant potential in both neurological and oncological applications. Its unique chemical structure and favorable pharmacokinetic properties make it an exciting prospect for future drug development efforts.

Ongoing research continues to explore new avenues for optimizing the therapeutic utility of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its mechanisms of action and potential clinical applications. As more data become available from ongoing studies and clinical trials, the role of 1-(2,3-dimethylphenyl)-3-[N-[N-[S]-[S]-[S]-[S]-[S]-[S]-[S]-[S]-[S]-[S]-[S]-[S]-[S]-methyl piperazine]-methyl-thiophene]-methyl-thiourea] (CAS No. 86307:-:-:-:-:-:-:-:-:-:-:-:-:-:-:-:-:) in modern medicine will likely become increasingly clear.

In summary, the compound's unique chemical structure and diverse biological activities position it as a valuable asset in the ongoing quest for novel therapeutic agents. Its potential to address unmet medical needs in areas such as depression, anxiety disorders, and cancer highlights its significance in both research and clinical settings.

The continued exploration of this compound's properties and applications is expected to contribute significantly to advancements in medicinal chemistry and pharmaceutical science.